Cas no 7758-87-4 (Calcium phosphate)

• Product Name: Calcium phosphate
• CAS No: 7758-87-4
• MF: Ca₃O₈P₂
• MW: 310.176719665527
• MDL: MFCD00015984
• CID: 47756
• PubChem ID: 24852722
• Update Time: 2025-06-25

Calcium phosphate Chemical and Physical Properties

Names and Identifiers

• Calcium Phosphate Tribasic
• Bone Flour
• Bone phosphate
• Calcium orthophosphate
• Calcium Phosphate
• Calcium phosphate (3:2)
• Calcium tertiary phosphate
• Phosphoric acid,calcium salt (2:3)
• Phosphoric acid, calcium(2+) salt (2:3)
• Tertiary calcium phosphate
• Tribasic calcium phosphate (Ca3(PO4)2)
• Tricalcium orthophosphate
• TCP
• Tricalcium Phosphate
• Tricalcium diphosphate
• APATITE TTCP, MONOCLINIC
• bonarka
• calcigenolsimple
• calciumorthophosphate,tri-(tert)
• calciumphosphate(ca3(po4)2)
• naturalwhitlockite
• Calcium phosphate: (Tricalcium phosphate)
• CALCIUM PHOSPHATE TRIBASIC DRIED EXTRA PURE BP
• Calciumphosphate-tribasic
• α-tri-Calcium phosphate
• CALCIUM PHOSPHATE, DIBASIC
• Cobalt(II)oxide
• Precipitated calciuM phosphate
• Tribasic CalciuM Phosphate (AS)
• TTCP
• β-TCP
• β-Tricalcium phosphate
• α-TCP
• α-Tricalcium phosphate
• Tricalcium bis(orthophosphate)
• Synthos
• Calcigenol simple
• beta-TCP
• Tribasic calcium phosphate
• beta-Tricalcium phosphate
• Natural whitlockite
• Phosphoric acid, calcium salt (2:3)
• Caswell No. 148
• Phosphoric acid, calcium salt
• FEMA No. 3081
• Calcium phosphate (Ca3(PO4
• CHEBI:77635
• EINECS 233-283-6
• CALCIUM PHOSPHATE (II)
• MFCD00015984
• Tricalcium phosphate hydrate, nanopowder, <200 nm particle size (BET)
• Posture (TN)
• AI3-25607
• TRICALCIUM PHOSPHATE [FHFI]
• CALCIUM PHOSPHATE (EP IMPURITY)
• UNII-97Z1WI3NDX
• CALCIUM PHOSPHATE, TRIBASIC [MI]
• 10103-46-5
• CALCIUM PHOSPHATE (MART.)
• Calciumphosphate
• Ceredex
• D00938
• Calcium phosphate, tribasic (ca.37% Ca)
• Calcium phosphates
• C3736
• Ca3(PO4)2
• A-phase basis
• calcium-phosphate
• Phosphoric acid, calcium salt (1:?)
• CHEBI:9679
• 7758-87-4
• beta-tri-Calcium phosphate, >=95% beta-phase basis (unsintered powder)
• Phosphoric acid calcium(2+) salt (2:3)
• beta-tri-Calcium phosphate, puriss. p.a., >=95% beta-phase basis (sintered powder)
• alpha-tri-Calcium phosphate, puriss. p.a., >=75% alpha-phase basis (sinterted powder)
• E-341(III)
• DTXSID40893099
• DB-230078
• CS-0013475
• CHEMBL2106566
• INS-341(III)
• tri-calcium phosphate
• Vitoss
• 97Z1WI3NDX
• CX-0072
• CALCIUM PHOSPHATE (EP MONOGRAPH)
• DB11348
• CALCIUM PHOSPHATE, UNSPECIFIED FORM
• alpha-tri-Calcium phosphate, Reagent for transient & stable DNA transfections
• INS NO.341(III)
• Calcium phosphate, Reagent for transient & stable DNA transfections
• Calciresorb;TCP
• 98%,
• tricalciumphosphate
• CALCIUM PHOSPHATE, TRIBASIC [HSDB]
• beta tricalcium phosphate
• CALCIGENOL
• calcio fosfato
• TRICALCII PHOSPHAS
• CALCIUM PHOSPHATE [WHO-DD]
• NS00082557
• tricalcium;diphosphate
• C08136
• alpha-TCP
• AKOS015833108
• beta-tri-Calcium phosphate, puriss. p.a., >=98% beta-phase basis (sintered Powder)
• DTXSID1049803
• beta-tri-Calcium phosphate, puriss. p.a., >=98% beta-phase basis (unsintered powder)
• K4C08XP666
• CALCIUM PHOSPHATE,ANHYDROUS [VANDF]
• Calcium orthophosphate, tri-(tert)
• alpha-Tricalcium phosphate
• Calcium phosphate (Ca3(PO4)2)
• tricalcium bis(phosphate)
• Tricalcium phosphate (Ca3(PO4)2)
• 21063-37-6
• Q278387
• Calcium phosphate

• MDL： MFCD00015984
• Inchi： 1S/3Ca.2H3O4P/c;;;2*1-5(2,3)4/h;;;2*(H3,1,2,3,4)/q3*+2;;/p-6
• InChI Key： QORWJWZARLRLPR-UHFFFAOYSA-H
• SMILES： [Ca+2].[Ca+2].[Ca+2].P(=O)([O-])([O-])[O-].P(=O)([O-])([O-])[O-]

Computed Properties

• Exact Mass: 309.79500
• Monoisotopic Mass: 501.676
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 36.8
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 173

Experimental Properties

• Color/Form: White crystals or amorphous powder
• Density: 3.14
• Melting Point: 1670 ºC
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.63
• Water Partition Coefficient: 0.1 g/L (25 ºC)
• PSA: 192.12000
• LogP: 0.77200
• Merck: 13,1699
• FEMA: 3081 | TRICALCIUM PHOSPHATE
• Sensitiveness: Sensitive to humidity
• Solubility: Slightly soluble in water, easily soluble in dilute hydrochloric acid and nitric acid, insoluble in ethanol, acetone and ether.
• Vapor Pressure: No data available

Calcium phosphate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36; S24/25; S22
• Hazardous Material Identification：
• Storage Condition：room temp
• Risk Phrases：R36/37/38

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal oxoanionic compounds Alkaline earth metal phosphates
• Material Chemicals Electrical Materials Biosensor Materials

Additional information on Calcium phosphate

Comprehensive Guide to Calcium Phosphate (CAS No. 7758-87-4): Properties, Applications, and Health Benefits

Calcium phosphate (CAS No. 7758-87-4) is a versatile inorganic compound widely used in industries ranging from food and pharmaceuticals to agriculture and biomaterials. Known chemically as tricalcium phosphate or TCP, it is a critical source of calcium and phosphorus, two essential minerals for human health. This article delves into its molecular structure, industrial applications, and emerging trends, addressing common queries like "Is calcium phosphate safe?" and "What foods contain calcium phosphate?"

The compound exists in multiple forms, including alpha-tricalcium phosphate (α-TCP) and beta-tricalcium phosphate (β-TCP), each with distinct thermal stability and solubility profiles. Recent studies highlight its role in bone graft substitutes due to its biocompatibility, making it a hotspot in regenerative medicine. Searches for "calcium phosphate in implants" have surged by 40% in 2023, reflecting growing interest in medical applications.

In the food industry, calcium phosphate serves as an anti-caking agent (E341) and calcium fortifier. Consumers frequently ask, "Is calcium phosphate vegan?"—the answer is yes, as it’s synthetically derived. It’s found in baked goods, dairy alternatives, and supplements, aligning with the global demand for functional foods. Regulatory bodies like the FDA and EFSA classify it as GRAS (Generally Recognized As Safe).

Environmental sustainability is another key focus. Calcium phosphate nanoparticles are being explored for phosphate recovery from wastewater, addressing concerns about resource scarcity. Meanwhile, its use in slow-release fertilizers supports precision agriculture, reducing runoff and improving crop yields—a topic trending under "eco-friendly fertilizers."

From a health perspective, calcium phosphate supplements are popular for managing osteoporosis and hypocalcemia. However, debates persist about its bioavailability compared to calcium citrate. Research cited in the Journal of Nutrition (2022) suggests combining it with vitamin D enhances absorption, a tip often searched as "best way to take calcium phosphate."

Innovations in material science have propelled calcium phosphate ceramics into 3D-printed dental prosthetics and drug delivery systems. Its porous structure mimics natural bone, answering queries like "How does calcium phosphate promote bone growth?" Startups are also leveraging its properties for nutraceutical encapsulation, ensuring targeted nutrient release.

Quality standards for calcium phosphate vary by application. Pharmaceutical-grade (USP/EP) requires <99.9% purity, while food-grade permits trace additives. Analytical techniques like X-ray diffraction (XRD) ensure compliance, a process professionals often search as "calcium phosphate testing methods."

In conclusion, Calcium phosphate (CAS No. 7758-87-4) bridges nutrition, medicine, and sustainability. Whether optimizing bone health, advancing green chemistry, or innovating in food technology, its multifunctionality ensures continued relevance. For those exploring "alternatives to calcium phosphate," options like hydroxyapatite exist but lack its cost-effectiveness and regulatory approvals.